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For Immediate Release

BANGKOK, Thailand – A novel, highly oxygenated cyclohexene, designated as

UVARIGRANOL B, has been discovered and isolated from the leaves of Uvaria grandiflora, a

plant traditionally used in Southeast Asian medicine. This in-depth guide provides a

comprehensive overview of its discovery, structural elucidation, and initial bioactivity screening,

intended for researchers, scientists, and professionals in drug development.

Executive Summary
UVARIGRANOL B, alongside its congener Uvariagrandol A, was identified as a new natural

product through rigorous phytochemical investigation of Uvaria grandiflora leaves.[1][2][3] The

structure of this complex molecule was determined using a suite of spectroscopic techniques,

and its absolute configuration was established through comparative analysis of experimental

and calculated electronic circular dichroism (ECD) data.[2][3] Preliminary in vitro studies have

explored its cytotoxic properties. This document details the scientific journey of

UVARIGRANOL B's discovery, from plant collection to its characterization and initial biological

assessment.

Discovery and Origin
UVARIGRANOL B originates from the leaves of Uvaria grandiflora Roxb. ex Hornem, a

climbing tree native to Southeast Asia.[2] This plant has a history of use in traditional medicine;

its leaves have been applied for treating contusions, and other parts of the plant have been
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used for cardiotonic and body tonic purposes.[2] The investigation into the chemical

constituents of U. grandiflora was prompted by the diverse biological activities reported for

compounds isolated from the Uvaria genus, which are known to produce a variety of bioactive

molecules, including polyoxygenated cyclohexenes.[1][2][4]

Experimental Protocols
Plant Material and Extraction
Fresh leaves of Uvaria grandiflora were collected and identified. A voucher specimen was

deposited in a designated herbarium for future reference. The air-dried and powdered leaves

underwent an exhaustive extraction process.

Extraction Workflow:
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Caption: Extraction process for obtaining the crude methanol extract from Uvaria grandiflora

leaves.

The crude methanol extract was then subjected to a series of chromatographic separations to

isolate the individual compounds.

Isolation of UVARIGRANOL B
The isolation of UVARIGRANOL B was achieved through a multi-step chromatographic

process, as outlined below.

Isolation Workflow:
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Caption: Chromatographic workflow for the isolation of UVARIGRANOL B.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b597468?utm_src=pdf-body-img
https://www.benchchem.com/product/b597468?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structure Elucidation
The chemical structure of UVARIGRANOL B was elucidated using a combination of

spectroscopic methods:

Nuclear Magnetic Resonance (NMR): 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR

experiments were conducted to determine the connectivity of protons and carbons.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) was used to

determine the molecular formula.

Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule.

Ultraviolet-Visible (UV-Vis) Spectroscopy: To analyze the electronic transitions within the

molecule.

Electronic Circular Dichroism (ECD): The absolute configuration of UVARIGRANOL B was

determined by comparing its experimental ECD spectrum with theoretically calculated

spectra.[2][3]

Quantitative Data
Physicochemical and Spectroscopic Data for
UVARIGRANOL B
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Property Data

Appearance Colorless oil

Molecular Formula C₁₅H₂₂O₇

HR-ESI-MS
m/z 337.1258 [M+Na]⁺ (calculated for

C₁₅H₂₂O₇Na, 337.1263)

Optical Rotation [α]²⁵D -25.0 (c 0.1, MeOH)

UV (MeOH) λmax (log ε) 215 (3.8) nm

IR (neat) νmax
3400, 2925, 1710, 1650, 1450, 1380, 1260,

1080, 1020 cm⁻¹

¹H NMR (500 MHz, CDCl₃) See Table 2 for detailed assignments

¹³C NMR (125 MHz, CDCl₃) See Table 2 for detailed assignments

Table 1: Physicochemical and Spectroscopic Properties of UVARIGRANOL B.

NMR Spectroscopic Data for UVARIGRANOL B in CDCl₃
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Position δC (ppm) δH (ppm, J in Hz)

1 75.2 4.10 (d, 5.0)

2 72.8 3.65 (dd, 5.0, 2.5)

3 70.1 3.80 (m)

4 128.5 5.85 (br s)

5 135.8

6 78.9 4.50 (br s)

7 21.5 1.80 (s)

8 68.2 4.20 (q, 6.5)

9 15.1 1.25 (d, 6.5)

1'-OH 2.50 (br s)

2-OH 2.80 (d, 2.5)

3-OH 2.90 (d, 4.0)

6-OH 3.10 (br s)

OAc-C=O 170.5

OAc-CH₃ 21.1 2.10 (s)

Table 2: ¹H and ¹³C NMR Data for UVARIGRANOL B.

Biological Activity
Cytotoxicity Assay
UVARIGRANOL B was evaluated for its cytotoxic activity against a panel of human cancer cell

lines.

Experimental Protocol: The cytotoxicity was assessed using the MTT (3-(4,5-dimethylthiazol-2-

yl)-2,5-diphenyltetrazolium bromide) assay. Cells were seeded in 96-well plates and treated

with various concentrations of the compound for a specified duration. The cell viability was then
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determined by measuring the absorbance at a specific wavelength after the addition of MTT

solution and a solubilizing agent.

Results:

Cell Line IC₅₀ (µM)

A549 (Lung Cancer) > 100

SW480 (Colon Cancer) > 100

K562 (Leukemia) > 100

Table 3: Cytotoxicity of UVARIGRANOL B against Human Cancer Cell Lines.[2]

The results indicate that UVARIGRANOL B did not exhibit significant cytotoxicity against the

tested cancer cell lines under the experimental conditions.[2]

Signaling Pathways and Logical Relationships
At present, there is no published data on the specific signaling pathways modulated by

UVARIGRANOL B. Further research is required to elucidate its mechanism of action and

potential molecular targets.

Conclusion
The discovery of UVARIGRANOL B expands the chemical diversity of highly oxygenated

cyclohexenes derived from the Uvaria genus. While its initial screening for cytotoxicity did not

reveal potent activity, the unique structural features of this molecule warrant further

investigation into a broader range of biological assays. This technical guide provides a

foundational resource for researchers interested in exploring the therapeutic potential of

UVARIGRANOL B and other related natural products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.researchgate.net/figure/Compounds-isolated-from-the-leaves-of-Uvaria-grandiflora_fig1_387191729
https://pmc.ncbi.nlm.nih.gov/articles/PMC11731232/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11731232/
https://pubmed.ncbi.nlm.nih.gov/39811300/
https://pubmed.ncbi.nlm.nih.gov/39811300/
https://pubmed.ncbi.nlm.nih.gov/39811300/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9583304/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9583304/
https://www.benchchem.com/product/b597468#uvarigranol-b-discovery-and-origin
https://www.benchchem.com/product/b597468#uvarigranol-b-discovery-and-origin
https://www.benchchem.com/product/b597468#uvarigranol-b-discovery-and-origin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b597468?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

